Cas no 89360-54-3 (2-Dodecylbenzoic Acid)

• Product Name: 2-Dodecylbenzoic Acid
• CAS No: 89360-54-3
• MF: C₁₉H₃₀O₂
• MW: 290.440306186676
• CID: 603195
• PubChem ID: 122418
• Update Time: 2024-03-01

2-Dodecylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, dodecyl-
• 2-dodecylbenzoic acid
• dodecylbenzoic acid
• 2dodecylbenzoic acid
• WLPQHPARWSMVFW-UHFFFAOYSA-N
• 2-Dodecylbenzoic Acid

• Inchi： 1S/C19H30O2/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)19(20)21/h12-13,15-16H,2-11,14H2,1H3,(H,20,21)
• InChI Key： WLPQHPARWSMVFW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 290.225
• Monoisotopic Mass: 290.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids